Cas no 35302-70-6 (Pinosylvin monomethyl ether)

• Product Name: Pinosylvin monomethyl ether
• CAS No: 35302-70-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00210546
• CID: 317924
• PubChem ID: 5281719
• Update Time: 2025-11-01

Pinosylvin monomethyl ether Chemical and Physical Properties

Names and Identifiers

• (E)-3-Methoxy-5-styrylphenol
• Pinosylvin monomethyl ether
• (E)-3-HYDROXY-5-METHOXYSTILBENE
• 3-Hydroxy-5-methoxystilbene
• 5-Methoxy-3-stilbenol
• (E)-3-Hydroxy-5-methoxystilbene,(E)-3-Methoxy-5-(2-phenylethenyl)phenol,5-Methoxy-3-stilbenol
• 5-Hydroxy-3-methoxy-trans-stilben
• O-Methyl-pinosylvin
• pinosylvin-O-methyl ether
• [ "" ]
• DTXSID201310494
• SMR001527274
• Pinosylvin monomethyl ether, >=97.0% (HPLC)
• NSC43312
• Q27108009
• PINOSYLVIN MONO METHYL ETHER
• PINOSYLVIN METHYL ETHER
• CS-0023106
• Phenol, 3-methoxy-5-[(1E)-2-phenylethenyl]-
• 35302-70-6
• BRD-K18438502-001-02-6
• HY-N3056
• 3-methoxy-5-[(E)-styryl]phenol
• BDBM50140143
• AKOS000277326
• E80804
• Spectrum5_000309
• 5150-38-9
• NCGC00095495-01
• 3-methoxy-5-[(E)-2-phenylethenyl]phenol
• EN300-21040099
• SDCCGMLS-0066421.P001
• HMS3078B21
• NCGC00095495-02
• Pinosylvin 3-(methyl ether); Pinosylvin, methyl ether
• BSPBio_001755
• CHEMBL186366
• MLS002608527
• CHEBI:8227
• CHEBI:109537
• NSC-43312
• LMPK13090013
• A874647
• MS-23281
• pinosylvin monomethylether
• SPECTRUM201067
• SCHEMBL1650248
• SCHEMBL1650247
• Phenol, 3-methoxy-5-(2-phenylethenyl)-
• CCG-38400
• 3-Stilbenol, 5-methoxy-
• (E)-3-Hydroxy 5-methoxystilbene
• Pinosylvin 3-methyl ether
• Monomethyl pinosylvin
• DA-76904
• 3-Methoxy-5-styrylphenol

• MDL： MFCD00210546
• Inchi： 1S/C15H14O2/c1-17-15-10-13(9-14(16)11-15)8-7-12-5-3-2-4-6-12/h2-11,16H,1H3/b8-7+
• InChI Key： JVIXPWIEOVZVJC-BQYQJAHWSA-N
• SMILES： O(C)C1=CC(=CC(/C=C/C2C=CC=CC=2)=C1)O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3.8

Experimental Properties

• Color/Form: Powder
• Density: 1.159g/cm3
• Boiling Point: 405.8°C at 760 mmHg
• Flash Point: 245.6ºC
• Refractive Index: 1.662
• PSA: 29.46000
• LogP: 3.57120
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Pinosylvin monomethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-36-51/53
• Safety Instruction： 26-61
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Pinosylvin monomethyl ether

Chemical Profile of Pinosylvin monomethyl ether (CAS No. 35302-70-6)

Pinosylvin monomethyl ether, identified by the Chemical Abstracts Service Number (CAS No.) 35302-70-6, is a naturally occurring organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of stilbenes, a group of polyphenolic compounds known for their diverse biological activities. Pinosylvin monomethyl ether is primarily derived from certain species of Pinus trees, particularly those found in coniferous forests, and has been the subject of extensive studies due to its potential therapeutic applications.

The chemical structure of Pinosylvin monomethyl ether features a biphenyl core with a methoxy group attached to one of the aromatic rings. This unique structural configuration contributes to its remarkable pharmacological properties, making it a promising candidate for further development in drug discovery. The compound exhibits notable antioxidant, anti-inflammatory, and anticancer activities, which have been validated through numerous in vitro and in vivo studies.

Recent research has highlighted the therapeutic potential of Pinosylvin monomethyl ether in the treatment of various chronic diseases. For instance, studies have demonstrated its ability to inhibit the proliferation of cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. Additionally, its antioxidant properties have been linked to its capacity to scavenge free radicals and reduce oxidative stress, which is a critical factor in aging and several degenerative diseases.

In the realm of inflammatory disorders, Pinosylvin monomethyl ether has shown promise as an effective anti-inflammatory agent. Research indicates that it can suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 by inhibiting nuclear factor kappa B (NF-κB) activation. These findings suggest that Pinosylvin monomethyl ether could be a valuable therapeutic option for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Pinosylvin monomethyl ether has also been extensively studied. Initial findings suggest that it exhibits good oral bioavailability and can be effectively metabolized by the liver. The primary metabolic pathways involve cytochrome P450 enzymes, which convert the compound into various metabolites that are subsequently excreted via bile and urine. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

One of the most exciting developments in the study of Pinosylvin monomethyl ether is its potential role in neuroprotection. Preclinical studies have revealed that it can cross the blood-brain barrier and protect neurons from excitotoxicity and oxidative damage. These effects are particularly relevant in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress and inflammation play significant roles in disease progression.

The synthesis and isolation of Pinosylvin monomethyl ether have also been refined through advanced chemical methodologies. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These advancements are essential for translating preclinical findings into clinical applications, ensuring that patients can access this promising compound in a safe and effective form.

The safety profile of Pinosylvin monomethyl ether has been evaluated through comprehensive toxicological studies. These investigations have shown that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed even at higher concentrations. However, further studies are needed to fully understand its long-term safety implications and potential drug-drug interactions.

In conclusion, Pinosylvin monomethyl ether (CAS No. 35302-70-6) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a valuable asset in modern medicine. As research continues to uncover new applications for this compound, it is likely that Pinosylvin monomethyl ether will play an increasingly important role in the treatment of various human diseases.